3-Chloro-6-methoxy-9H-xanthen-9-one

• CAS No.: 59543-89-4
• Molecular Formula: C14H9ClO3
• Molecular Weight: 260.67 g/mol
• IUPAC Name: 3-chloro-6-methoxyxanthen-9-one
• InChI: InChI=1S/C14H9ClO3/c1-17-9-3-5-11-13(7-9)18-12-6-8(15)2-4-10(12)14(11)16/h2-7H,1H3
• InChI Key: BFLHILWUMYGECZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=O)C3=C(O2)C=C(C=C3)Cl

Description

3-Chloro-6-methoxy-9H-xanthen-9-one (CAS: 59543-89-4; alternative registry: 1380698-66-7 ) is a halogenated xanthone derivative characterized by a chloro group at position 3 and a methoxy group at position 6 of the xanthenone scaffold. Its molecular formula is C₁₄H₉ClO₃ (molecular weight: 260.67 g/mol). Xanthones are known for diverse biological activities, including antifungal, anticancer, and anti-inflammatory properties . This compound serves as a key intermediate in medicinal chemistry for synthesizing more complex derivatives .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Physicochemical Properties

The substitution pattern and electronic effects of functional groups significantly influence the properties of xanthones. Below is a comparative analysis of key analogs:

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Activities	References
3-Chloro-6-methoxy-9H-xanthen-9-one	Cl (3), OMe (6)	C₁₄H₉ClO₃	260.67	Antifungal intermediate
3-Fluoro-6-methoxy-9H-xanthen-9-one	F (3), OMe (6)	C₁₄H₉FO₃	256.22	Smaller, electronegative substituent; potential enhanced bioavailability
6-Chloro-2-methoxy-9H-xanthen-9-one	Cl (6), OMe (2)	C₁₄H₉ClO₃	260.68	Altered substitution pattern; unknown bioactivity
3,6-Dichloro-9H-xanthen-9-one	Cl (3), Cl (6)	C₁₃H₆Cl₂O₂	269.09	Increased lipophilicity; cytotoxic potential
2-Chloro-3,4-dimethoxy-1-methyl-9H-xanthen-9-one	Cl (2), OMe (3,4), Me (1)	C₁₆H₁₃ClO₄	310.73	Enhanced steric hindrance; antifungal
2,7-Dichloro-1,3-dihydroxy-6-methoxy-8-methyl-9H-xanthen-9-one	Cl (2,7), OH (1,3), OMe (6), Me (8)	C₁₅H₁₀Cl₂O₅	341.14	Multifunctional; potential antimicrobial

Key Observations :

• Substituent Position : The 3-chloro-6-methoxy configuration optimizes electronic effects for intermediate reactivity, whereas 6-chloro-2-methoxy derivatives (e.g., CAS 86456-13-5) may exhibit reduced bioactivity due to altered resonance .
• Multi-Substituted Derivatives : Dichloro or hydroxy/methoxy combinations (e.g., 2,7-dichloro-1,3-dihydroxy-6-methoxy-8-methyl) enhance lipophilicity and target binding in antimicrobial contexts .